1-methyl-4-(1-methylhydrazino)-7-nitro-1H-indazol-3-amine

• IUPAC Name: 4-[amino(methyl)amino]-1-methyl-7-nitroindazol-3-amine
• InChI: InChI=1S/C9H12N6O2/c1-13(11)5-3-4-6(15(16)17)8-7(5)9(10)12-14(8)2/h3-4H,11H2,1-2H3,(H2,10,12)
• InChI Key: VGYKVVJMRMTEOC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2C(=N1)N)N(C)N)[N+](=O)[O-]
• Molecular Formula: C9H12N6O2
• DSSTOX Substance ID: DTXSID00380298
• Molecular Weight: 236.23 g/mol
• CAS RN: 647824-48-4

Description

1-methyl-4-(1-methylhydrazino)-7-nitro-1H-indazol-3-amine is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as MI-773, and it has been shown to have a number of interesting properties that make it useful for a variety of applications.

Mechanism of Action

The mechanism of action of MI-773 is related to its ability to inhibit the activity of the MDM2 protein. This protein is known to play a role in the regulation of the p53 tumor suppressor gene, which is responsible for preventing the growth and spread of cancer cells. By inhibiting the activity of MDM2, MI-773 is able to activate the p53 gene and promote the death of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MI-773 are related to its ability to inhibit the activity of the MDM2 protein. This inhibition results in the activation of the p53 tumor suppressor gene, which promotes the death of cancer cells. Additionally, MI-773 has been shown to have anti-inflammatory properties, which may make it useful for the treatment of certain inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MI-773 in lab experiments is its ability to inhibit the activity of the MDM2 protein. This makes it a useful tool for studying the role of this protein in the development of cancer. However, one of the main limitations of using MI-773 is its potential toxicity. This compound has been shown to have toxic effects on certain types of cells, which may limit its usefulness in certain experiments.

Future Directions

There are a number of potential future directions for research involving MI-773. One promising area of research involves the development of new cancer treatments based on this compound. Additionally, researchers may explore the use of MI-773 in the treatment of other diseases, such as inflammatory conditions. Finally, further research may be conducted to better understand the mechanism of action of MI-773 and its potential uses in scientific research.

Scientific Research Applications

MI-773 has been shown to have a number of potential applications in scientific research. One of the most promising areas of research involves the use of MI-773 as a potential cancer treatment. This compound has been shown to inhibit the activity of the MDM2 protein, which is known to play a role in the development of certain types of cancer. By inhibiting the activity of this protein, MI-773 has the potential to prevent the growth and spread of cancer cells.